Cas no 1261729-79-6 (8-Fluoroquinolin-7-ol)
8-Fluoroquinolin-7-ol Chemical and Physical Properties
Names and Identifiers
-
- 8-Fluoroquinolin-7-ol
- 8-Fluoro-7-hydroxyquinoline
-
- Inchi: 1S/C9H6FNO/c10-8-7(12)4-3-6-2-1-5-11-9(6)8/h1-5,12H
- InChI Key: TUHOHYNHCRUGMR-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC2=CC=CN=C21)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- XLogP3: 1.9
- Topological Polar Surface Area: 33.1
8-Fluoroquinolin-7-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM238753-1g |
8-Fluoroquinolin-7-ol |
1261729-79-6 | 97% | 1g |
$795 | 2021-08-04 | |
| Chemenu | CM238753-1g |
8-Fluoroquinolin-7-ol |
1261729-79-6 | 97% | 1g |
$937 | 2022-09-03 | |
| Alichem | A189000004-1g |
8-Fluoro-7-hydroxyquinoline |
1261729-79-6 | 98% | 1g |
$979.20 | 2023-09-03 | |
| A2B Chem LLC | BA02037-250mg |
8-Fluoroquinolin-7-ol |
1261729-79-6 | 96% | 250mg |
$499.00 | 2024-04-20 | |
| A2B Chem LLC | BA02037-1g |
8-Fluoroquinolin-7-ol |
1261729-79-6 | 96% | 1g |
$825.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1846733-1g |
8-Fluoroquinolin-7-ol |
1261729-79-6 | 98% | 1g |
¥9933.00 | 2024-08-09 |
8-Fluoroquinolin-7-ol Related Literature
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 8-Fluoroquinolin-7-ol
8-Fluoroquinolin-7-ol: A Comprehensive Overview
8-Fluoroquinolin-7-ol, also known by its CAS No. 1261729-79-6, is a highly intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a fluorinated quinoline ring, has been the subject of extensive research due to its potential applications in drug development and material science.
The quinoline skeleton itself is a well-known heterocyclic aromatic compound with a wide range of biological activities. The introduction of a fluorine atom at the 8-position and a hydroxyl group at the 7-position in 8-fluoroquinolin-7-ol introduces novel electronic and steric properties, making it a valuable molecule for exploring diverse chemical reactions and biological interactions. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of complex molecular architectures.
One of the most promising areas of research involving CAS No. 1261729-79-6 is its application in drug discovery. Researchers have demonstrated that this compound exhibits potent antioxidant and anti-inflammatory properties, which could be harnessed for developing therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for exploring enzyme-specific inhibitors with high selectivity.
In addition to its pharmacological applications, 8-fluoroquinolin-7-ol has also been investigated for its potential in materials science. The compound's unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its integration into cutting-edge materials research.
The synthesis of CAS No. 1261729-79-6 involves a series of carefully optimized reactions that highlight the importance of stereochemical control and regioselectivity. Researchers have employed various strategies, including transition-metal-catalyzed coupling reactions and directed metallation techniques, to achieve high yields and excellent purity levels. These synthetic approaches not only underscore the versatility of quinoline derivatives but also pave the way for further functionalization studies.
Another significant aspect of 8-fluoroquinolin-7-ol's research is its role as a chiral auxiliary in asymmetric synthesis. By leveraging the compound's chiral centers, chemists have successfully synthesized enantiomerically enriched molecules with potential applications in pharmaceuticals and agrochemicals. This approach has been particularly valuable in addressing the challenges associated with enantioselective synthesis of complex natural products.
In conclusion, CAS No. 1261729-79-6, or 8-fluoroquinolin-7-ol, stands as a testament to the ingenuity and creativity within the chemical sciences. Its diverse applications across multiple disciplines underscore its importance as a key molecule for future research and development efforts. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in advancing both scientific knowledge and practical applications.
1261729-79-6 (8-Fluoroquinolin-7-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)